Cas no 1806863-78-4 (Ethyl 3-(difluoromethyl)-4-iodo-2-nitropyridine-5-carboxylate)

• Product Name: Ethyl 3-(difluoromethyl)-4-iodo-2-nitropyridine-5-carboxylate
• CAS No: 1806863-78-4
• MF: C₉H₇F₂IN₂O₄
• MW: 372.064161539078
• CID: 4892771
• Update Time: 2025-06-08

Ethyl 3-(difluoromethyl)-4-iodo-2-nitropyridine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(difluoromethyl)-4-iodo-2-nitropyridine-5-carboxylate

• Inchi： 1S/C9H7F2IN2O4/c1-2-18-9(15)4-3-13-8(14(16)17)5(6(4)12)7(10)11/h3,7H,2H2,1H3
• InChI Key： MBCHYVQRJDYXOK-UHFFFAOYSA-N
• SMILES： IC1C(C(=O)OCC)=CN=C(C=1C(F)F)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 326
• XLogP3: 2.5
• Topological Polar Surface Area: 85

Additional information on Ethyl 3-(difluoromethyl)-4-iodo-2-nitropyridine-5-carboxylate

Ethyl 3-(difluoromethyl)-4-iodo-2-nitropyridine-5-carboxylate (CAS No. 1806863-78-4): A Versatile Building Block in Modern Pharmaceutical Synthesis

Ethyl 3-(difluoromethyl)-4-iodo-2-nitropyridine-5-carboxylate, identified by its CAS number 1806863-78-4, represents a significant compound in the realm of pharmaceutical chemistry. This molecule, characterized by its pyridine core appended with a difluoromethyl group, an iodo substituent, and a nitro group, has garnered considerable attention due to its utility as a versatile intermediate in the synthesis of various biologically active molecules.

The structural features of Ethyl 3-(difluoromethyl)-4-iodo-2-nitropyridine-5-carboxylate make it particularly valuable in medicinal chemistry. The presence of the difluoromethyl group is well-documented for its ability to enhance metabolic stability and binding affinity in drug candidates. This moiety is frequently incorporated into small-molecule inhibitors to improve pharmacokinetic properties, a strategy that has been successfully employed in the development of drugs targeting various therapeutic areas.

The iodo substituent at the 4-position of the pyridine ring provides a handle for further functionalization via cross-coupling reactions. Palladium-catalyzed coupling reactions, such as Suzuki-Miyaura, Stille, and Buchwald-Hartwig couplings, are particularly useful for introducing diverse aryl or heteroaryl groups. These reactions are pivotal in constructing complex molecular architectures, enabling the synthesis of novel compounds with tailored biological activities.

The nitro group at the 2-position of the pyridine ring not only contributes to the electronic properties of the molecule but also serves as a versatile synthetic handle. Nitro groups can be reduced to amino groups under mild conditions, allowing for further derivatization. Additionally, they can undergo electrophilic aromatic substitution reactions, providing access to halogenated or other functionalized products.

In recent years, Ethyl 3-(difluoromethyl)-4-iodo-2-nitropyridine-5-carboxylate has found applications in the synthesis of kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways and are frequently targeted in anticancer therapies. The combination of the difluoromethyl, iodo, and nitro groups offers multiple opportunities for designing molecules that interact selectively with kinase active sites. For instance, studies have demonstrated its utility in generating inhibitors of tyrosine kinases and serine/threonine kinases, which exhibit promising preclinical activity against various cancer models.

The compound has also been explored in the development of antimicrobial agents. The structural motifs present in Ethyl 3-(difluoromethyl)-4-iodo-2-nitropyridine-5-carboxylate have shown potential in disrupting bacterial cell wall synthesis and inhibiting essential bacterial enzymes. By leveraging its reactive sites for further chemical modifications, researchers have synthesized derivatives with enhanced antimicrobial properties, offering new avenues for combating drug-resistant pathogens.

The versatility of Ethyl 3-(difluoromethyl)-4-iodo-2-nitropyridine-5-carboxylate extends to its application in materials science. The pyridine core and its functionalized derivatives are widely used in the design of organic semiconductors and ligands for metal-catalyzed reactions. The presence of electron-withdrawing groups such as the nitro and difluoromethyl moieties influences the electronic properties of these materials, making them suitable for optoelectronic applications.

In conclusion, Ethyl 3-(difluoromethyl strong >)-4-< strong >iodo strong >)-2-nitropyridine-5-carboxylate is a multifaceted compound with broad utility across pharmaceutical synthesis, antimicrobial drug discovery, and materials science. Its unique structural features provide a rich platform for chemical manipulation, enabling the development of novel molecules with diverse biological activities. As research continues to uncover new synthetic strategies and applications, this compound is poised to remain a cornerstone in modern chemical biology and drug development.